Cas no 678158-27-5 (2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide)

2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide structure

678158-27-5 structure

Product Name:2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide

CAS No:678158-27-5

Molecular Formula:C₁₈H₂₄N₆O₂S

Molecular Weight:388.487161636353

CID:5480657

2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide Properties

Names and Identifiers

- N-(4-acetamidophenyl)-2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
- Acetamide, N-[4-(acetylamino)phenyl]-2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio]-
- 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide
- InChIKey： CNHJMMGKDLYWED-UHFFFAOYSA-N
- Inchi： 1S/C18H24N6O2S/c1-12(25)20-14-7-9-15(10-8-14)21-16(26)11-27-18-23-22-17(24(18)19)13-5-3-2-4-6-13/h7-10,13H,2-6,11,19H2,1H3,(H,20,25)(H,21,26)
- SMILES： C(NC1=CC=C(NC(C)=O)C=C1)(=O)CSC1N(N)C(C2CCCCC2)=NN=1

Experimental Properties

pka: 12.41±0.70(Predicted)
Density: 1.43±0.1 g/cm3(Predicted)

2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-acetamidophenyl)acetamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F2715-0053-2μmol	2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-acetamidophenyl)acetamide	678158-27-5	90%+	2μl	$57.0

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